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Get Quote

For Researchers, Scientists, and Drug Development Professionals

I. Overview and Mechanism of Action
LASSBio-1359 is a synthetic small molecule that acts as an agonist of the adenosine A2A

receptor.[1] Its activation of this receptor confers it with vasodilatory and anti-inflammatory

properties. The anti-inflammatory effects of LASSBio-1359 are mediated, at least in part,

through the inhibition of Tumor Necrosis Factor-alpha (TNF-α) production. This makes

LASSBio-1359 a valuable research tool for studying the roles of adenosine A2A receptor

signaling in various physiological and pathological processes, particularly those involving

inflammation.

The primary mechanism of action for the anti-inflammatory effects of LASSBio-1359 involves

the activation of the adenosine A2A receptor, a G-protein coupled receptor. Upon binding, it

initiates a signaling cascade that ultimately leads to the post-transcriptional downregulation of

TNF-α. This is achieved by decreasing the stability of TNF-α messenger RNA (mRNA), a

process mediated by the inhibition of the p38 Mitogen-Activated Protein Kinase (MAPK)

signaling pathway.
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II. Quantitative Data
Currently, specific quantitative data on the binding affinity (IC50 or Ki) of LASSBio-1359 for the

adenosine A2A receptor and its half-maximal inhibitory concentration (IC50) for TNF-α

production are not readily available in the public domain. In vivo studies have utilized

LASSBio-1359 at concentrations of 5, 10, and 20 mg/kg for intraperitoneal injections.

III. Signaling Pathway
The signaling pathway initiated by LASSBio-1359 leading to the inhibition of TNF-α production

is depicted below.
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Caption: LASSBio-1359 signaling pathway inhibiting TNF-α production.

IV. Experimental Protocols
A. Preparation of LASSBio-1359 for Intraperitoneal
Injection
Objective: To prepare a solution of LASSBio-1359 suitable for intraperitoneal administration in

animal models.

Disclaimer: The following protocol is a suggested starting point based on common practices for

similar hydrophobic compounds. The optimal vehicle for LASSBio-1359 has not been explicitly
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reported. Researchers should perform small-scale solubility and stability tests to determine the

most appropriate formulation for their specific experimental needs.

Materials:

LASSBio-1359 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Polyethylene glycol 300 (PEG300), sterile

Tween-80 (Polysorbate 80), sterile

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Vehicle Preparation:

A commonly used vehicle for in vivo administration of hydrophobic compounds consists of

10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

To prepare 1 mL of this vehicle, combine:

100 µL DMSO

400 µL PEG300

50 µL Tween-80

450 µL sterile saline

Vortex thoroughly to ensure a homogenous mixture.
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LASSBio-1359 Solution Preparation:

Determine the desired final concentration of LASSBio-1359 for injection. For example, to

prepare a 1 mg/mL solution, weigh 1 mg of LASSBio-1359.

Add the appropriate volume of the prepared vehicle to the LASSBio-1359 powder.

Vortex the mixture vigorously for several minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication in a water bath for 5-10 minutes may

be beneficial.

Visually inspect the solution to ensure it is clear and free of particulates before

administration.

Workflow for LASSBio-1359 Preparation:
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Caption: Workflow for preparing LASSBio-1359 for injection.

B. Intraperitoneal Injection Protocol (Rodent Model)
Objective: To administer the prepared LASSBio-1359 solution to a rodent model via

intraperitoneal injection.
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Disclaimer: All animal procedures should be performed in accordance with institutional and

national guidelines for the ethical use of animals in research. Personnel should be adequately

trained in animal handling and injection techniques.

Materials:

Prepared LASSBio-1359 solution

Appropriate size sterile syringes (e.g., 1 mL)

Appropriate gauge sterile needles (e.g., 25-27 G for mice, 23-25 G for rats)

Animal restraint device (if necessary)

70% Ethanol for disinfection

Procedure:

Animal Restraint: Properly restrain the animal to expose the abdominal area. For mice, this

can be achieved by scruffing the neck and securing the tail. For rats, a two-person handling

technique or a restraint device may be more appropriate.

Injection Site Identification: The preferred injection site is the lower right or left abdominal

quadrant. This location helps to avoid puncturing the cecum, bladder, or other vital organs.

Disinfection: Swab the injection site with 70% ethanol.

Needle Insertion: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be

careful not to insert the needle too deeply to avoid damaging internal organs.

Aspiration: Gently pull back on the plunger to ensure the needle has not entered a blood

vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at a

different site with a fresh needle and syringe.

Injection: Once correct placement is confirmed, slowly and steadily inject the LASSBio-1359
solution. The maximum recommended injection volume is typically 10 mL/kg for mice and

rats.
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Needle Withdrawal: Withdraw the needle smoothly and return the animal to its cage.

Monitoring: Monitor the animal for any signs of distress or adverse reactions following the

injection.

Experimental Workflow for Intraperitoneal Injection:
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Caption: Workflow for intraperitoneal injection of LASSBio-1359.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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